1-[(Morpholin-4-yl)methyl]cyclobutan-1-ol
Overview
Description
“1-[(Morpholin-4-yl)methyl]cyclobutan-1-ol” is a chemical compound with the molecular formula C9H17NO2 . It has a molecular weight of 171.24 g/mol . The compound is available in oil form .
Synthesis Analysis
The synthesis of cyclobutene compounds, which includes “this compound”, can be achieved through various methods. One such method involves the use of sterically hindered cationic Au (I) complexes as catalysts . Another method involves a catalytic intermolecular [2 + 2] cycloaddition of terminal alkynes with electron-deficient alkenes .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in the search results, it’s worth noting that cyclobutene compounds can participate in various chemical reactions. For instance, they can undergo [2 + 2] cycloaddition reactions .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 171.24 g/mol . It is available in oil form .Scientific Research Applications
Structural and Chemical Properties
1-[(Morpholin-4-yl)methyl]cyclobutan-1-ol and related compounds exhibit a variety of structural and chemical properties that have been characterized through crystallography and chemical analysis. Studies have detailed the structural configurations, showcasing the cyclobutane ring's puckered conformation and the morpholine ring's chair conformation. These findings contribute to understanding the compound's reactivity and potential applications in chemical synthesis and material science (Dinçer, Özdemir, Yilmaz, & Cukurovalı, 2005).
Synthesis and Chemical Reactions
Research has explored the synthetic routes involving morpholine derivatives, including this compound, for creating a wide array of chemical entities. These studies shed light on methods for enhancing reaction efficiencies, regioselectivity, and the synthesis of complex molecules with potential pharmacological activities. For example, cycloaddition reactions involving morpholine derivatives have been investigated for their utility in generating structurally diverse compounds (Brunner, Maas, & Klärner, 2005).
Antimicrobial Activities
Several studies have focused on the antimicrobial properties of compounds containing the morpholine moiety, including this compound derivatives. These compounds have been evaluated against a range of bacterial and fungal pathogens, highlighting their potential as leads for the development of new antimicrobial agents. The synthesis of benzofuran derivatives incorporating morpholine groups has demonstrated significant activity against various microorganisms, suggesting a promising area for further research and development in antimicrobial chemotherapy (Koca et al., 2005).
Catalysis and Organic Transformations
Research on morpholine derivatives, including this compound, has extended into the realm of catalysis and organic transformations. Studies have elucidated their roles as intermediates or catalysts in various chemical reactions, offering insights into mechanistic pathways and the development of more efficient and selective synthetic methods. For instance, the utilization of morpholine-containing compounds in the synthesis of antitumor agents and their role in facilitating nucleophilic epoxide opening reactions underlines their versatility in organic chemistry (Lai, Sathyamoorthi, Bain, & Zare, 2018).
Properties
IUPAC Name |
1-(morpholin-4-ylmethyl)cyclobutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c11-9(2-1-3-9)8-10-4-6-12-7-5-10/h11H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZNPODWMBISQKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CN2CCOCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.